Cas no 338402-06-5 (N-cyclohexyl-2-(trifluoromethyl)pyridin-4-amine)

• Product Name: N-cyclohexyl-2-(trifluoromethyl)pyridin-4-amine
• CAS No: 338402-06-5
• MDL: MFCD01568337
• CID: 4646991
• Update Time: 2025-08-04

N-cyclohexyl-2-(trifluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-(trifluoromethyl)pyridin-4-amine

• MDL： MFCD01568337

Additional information on N-cyclohexyl-2-(trifluoromethyl)pyridin-4-amine

N-Cyclohexyl-2-(Trifluoromethyl)Pyridin-4-Amine: A Comprehensive Overview

N-Cyclohexyl-2-(trifluoromethyl)pyridin-4-amine, also known by its CAS number 338402-06-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with nitrogen as the heteroatom. The presence of the trifluoromethyl group at the 2-position and the cyclohexyl group at the 4-position introduces unique electronic and steric properties, making it a versatile building block for various applications.

The synthesis of N-cyclohexyl-2-(trifluoromethyl)pyridin-4-amine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable pyridine derivative with a cyclohexylamine group. The trifluoromethyl substituent can be introduced via electrophilic substitution or through directed metallation strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

One of the most notable applications of this compound is in pharmaceutical research. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are desirable properties for drug candidates. Studies have shown that N-cyclohexyl-2-(trifluoromethyl)pyridin-4-amine derivatives exhibit potent activity against various enzymes and receptors, making them promising leads for drug development.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The combination of electron-withdrawing trifluoromethyl and electron-donating cyclohexyl groups creates a unique electronic environment that can be exploited in designing advanced materials. For instance, recent research has explored its use as a precursor for conducting polymers and semiconducting materials, which are critical components in electronic devices such as organic light-emitting diodes (OLEDs) and thin-film transistors.

The physical and chemical properties of N-cyclohexyl-2-(trifluoromethyl)pyridin-4-amine have been extensively studied to understand its behavior under various conditions. Its melting point, solubility, and stability are key parameters that influence its suitability for different applications. Advanced characterization techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and interactions.

From an environmental perspective, the ecological impact of this compound has been a topic of interest. Research indicates that it exhibits moderate biodegradability under aerobic conditions, with specific microbial communities playing a role in its degradation. However, further studies are required to assess its long-term persistence in different ecosystems and potential risks to aquatic life.

In conclusion, N-cyclohexyl-2-(trifluoromethyl)pyridin-4-amine is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.